Cas no 903869-52-3 ((2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate)

• Product Name: (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate
• CAS No: 903869-52-3
• MF: C₂₄H₁₉NO₆
• MW: 417.410766839981
• CID: 5425334
• Update Time: 2025-10-29

(2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-yl] 2,6-dimethoxybenzoate
• (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate

• Inchi： 1S/C24H19NO6/c1-14-10-16(30-24(27)22-17(28-2)7-4-8-18(22)29-3)12-19-21(14)23(26)20(31-19)11-15-6-5-9-25-13-15/h4-13H,1-3H3
• InChI Key： KBIXHVURNGIDBM-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CN=C3)C(=O)C2=C(C)C=1)(=O)C1=C(OC)C=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate

Comprehensive Analysis of (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate (CAS No. 903869-52-3)

The compound (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate (CAS No. 903869-52-3) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique benzofuran and pyridine moieties make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

One of the most intriguing aspects of this compound is its Z-configuration around the double bond, which plays a critical role in its biological activity. The presence of a 2,6-dimethoxybenzoate group further enhances its stability and bioavailability, making it a subject of interest in ADME studies (Absorption, Distribution, Metabolism, and Excretion). Recent searches on platforms like PubMed and Google Scholar reveal growing curiosity about its structure-activity relationship (SAR), particularly in the context of cancer research and neurodegenerative diseases.

In the realm of synthetic chemistry, the preparation of CAS No. 903869-52-3 involves multi-step reactions, often starting from 3-acetylpyridine and 6-hydroxybenzofuran derivatives. Optimizing its synthesis has become a hot topic, with researchers focusing on green chemistry principles to reduce waste and improve yields. This aligns with the broader industry shift toward sustainable synthesis, a frequently searched term in academic and industrial circles.

The compound’s spectroscopic properties, including its NMR and mass spectra, have been extensively documented, providing valuable data for quality control and regulatory compliance. Its UV-Vis absorption profile suggests potential applications in photodynamic therapy, another area of high interest in modern medical research. Discussions on forums like ResearchGate often highlight its compatibility with high-throughput screening platforms, making it a versatile tool for drug discovery.

From a commercial perspective, (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2,6-dimethoxybenzoate is available in small quantities for research purposes, with suppliers emphasizing its >98% purity. Its patent landscape is also worth noting, as several filings describe its use in combination therapies for chronic diseases. This ties into the growing demand for multi-target drugs, a trending topic in pharmacology.

In summary, CAS No. 903869-52-3 represents a fascinating intersection of chemistry and biology, with its multi-functional structure offering numerous avenues for exploration. Whether you’re investigating its mechanism of action or optimizing its synthesis, this compound continues to be a valuable asset in scientific research.